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Compound of Interest

Compound Name: Oxonorfloxacin

Cat. No.: B029883 Get Quote

This document provides immediate and essential safety, handling, and disposal procedures for

Oxonorfloxacin to ensure the safety of researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical to minimize exposure risks and ensure a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Oxonorfloxacin is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for Oxonorfloxacin is "Warning".[1]

To mitigate these risks, the following personal protective equipment is mandatory.
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PPE Category Item Specification

Hand Protection Gloves

Chemically resistant, powder-

free gloves (nitrile or neoprene

preferred).[2][3]

Body Protection Lab Coat/Gown

Disposable gown or a clean

lab coat to protect clothing

from contamination.[2][4]

Eye and Face Protection Safety Goggles/Face Shield

Safety glasses with side

shields, goggles, or a face

shield to protect against

splashes and dust.[1][2][4]

Respiratory Protection Mask/Respirator

A fit-tested N95 or higher

respirator should be used to

protect against airborne

particles, especially when

handling the powder form.[2][5]

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is crucial to minimize the risk of exposure and

contamination.

Workflow for Handling Oxonorfloxacin
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Caption: Logical workflow for safely handling Oxonorfloxacin.
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Preparation:

Before handling Oxonorfloxacin, ensure you are in a well-ventilated area, preferably

within a chemical fume hood.[1]

Don the appropriate personal protective equipment as outlined in the table above.

Prepare your workspace by covering the surface with absorbent, disposable bench paper.

Have all necessary equipment (e.g., spatulas, weigh boats, solvents, vortex mixer) within

easy reach to avoid unnecessary movement and potential spills.

Handling:

When weighing the solid form of Oxonorfloxacin, do so with care to minimize dust

generation.[1][3]

If creating a solution, add the solvent to the weighed powder slowly to avoid splashing.

Cap the container securely before mixing or vortexing.

Avoid contact with skin, eyes, and clothing.[1][3]

Do not eat, drink, or smoke in the handling area.[1]

Cleanup:

After handling, decontaminate all surfaces with an appropriate cleaning agent.

Wash hands thoroughly with soap and water after completing your work and before

leaving the laboratory.[1]

Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan
Proper disposal of Oxonorfloxacin and any contaminated materials is essential to prevent

environmental contamination and potential harm.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b029883?utm_src=pdf-body
https://aksci.com/sds/9167CA_SDS.pdf
https://www.benchchem.com/product/b029883?utm_src=pdf-body
https://aksci.com/sds/9167CA_SDS.pdf
https://www.dechra-us.com/Admin/Public/Download.aspx?file=Files%2FFiles%2FProductDownloads%2Fus%2Fenrofloxacin-flavored-tablets-MSDS-US.pdf
https://aksci.com/sds/9167CA_SDS.pdf
https://www.dechra-us.com/Admin/Public/Download.aspx?file=Files%2FFiles%2FProductDownloads%2Fus%2Fenrofloxacin-flavored-tablets-MSDS-US.pdf
https://aksci.com/sds/9167CA_SDS.pdf
https://aksci.com/sds/9167CA_SDS.pdf
https://www.benchchem.com/product/b029883?utm_src=pdf-body
https://sidp.org/antibiotic-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unused Product: Unused or expired Oxonorfloxacin should be disposed of as hazardous

chemical waste.[7] Do not discard it down the drain or in the regular trash.[8][9]

Contaminated Materials: All disposable items that have come into contact with

Oxonorfloxacin, such as gloves, bench paper, weigh boats, and pipette tips, should be

considered contaminated waste.[9][10]

Waste Containers:

Solid Waste: Place contaminated solid waste in a designated, clearly labeled hazardous

waste container.[10] In many institutions, this will be a black container for hazardous

chemical waste.[7][10]

Liquid Waste: Collect liquid waste containing Oxonorfloxacin in a sealed, properly

labeled hazardous waste container.

Disposal Procedure:

Segregate Oxonorfloxacin waste from other laboratory waste streams.

Ensure all waste containers are securely closed and properly labeled with the contents.

Follow your institution's specific guidelines for hazardous waste pickup and disposal.[10]

[11] This may involve contacting your Environmental Health and Safety (EHS) department.

By adhering to these safety and logistical protocols, you can significantly minimize the risks

associated with handling Oxonorfloxacin and ensure a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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